(4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)(3,4-difluorophenyl)methanone

• IUPAC Name: (3,4-difluorophenyl)-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H18F2N4O/c17-14-2-1-13(11-15(14)18)16(23)22-9-7-20(8-10-22)5-6-21-4-3-19-12-21/h1-4,11-12H,5-10H2
• InChI Key: OZLOMMOPGAVBGK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C=CN=C2)C(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C16H18F2N4O
• Molecular Weight: 320.34 g/mol
• CAS No.: 1396758-90-9

Description

(4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)(3,4-difluorophenyl)methanone is a useful research compound. Its molecular formula is C16H18F2N4O and its molecular weight is 320.344. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of related compounds often involves starting materials like piperidine-4-carboxylic acid and ethyl carbonochloridate, leading to the creation of compounds through amidation, Friedel-Crafts acylation, and hydration. These processes have been applied to synthesize compounds like (2,4-difluorophenyl)(piperidin-4-yl)methanone hydrochloride, indicating a methodological relevance to the synthesis of the compound of interest (Zheng Rui, 2010).

Biological Activities and Applications

• Antimicrobial Activity: Some compounds structurally related to the one have demonstrated variable and modest antimicrobial activity against bacteria and fungi. This suggests potential applications in developing new antimicrobial agents (N. Patel, S. N. Agravat, Faiyazalam M. Shaikh, 2011).
• Anti-HIV Activity: Derivatives like 2-amino-1-[4-(1-benzyl-2-ethyl-4-nitro-1H-imidazol-5-yl)piperazin-1-yl]ethanone have been synthesized for potential use as non-nucleoside reverse transcriptase inhibitors, showing in vitro anti-HIV activity (N. Al-Masoudi, Yaseen A. Al-Soud, E. De Clercq, C. Pannecouque, 2007).
• Anticancer and Antituberculosis Studies: Research on compounds like [1-(4-chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivatives has highlighted their potential in anticancer and antituberculosis studies, indicating the significance of structural derivatives in therapeutic applications (S. Mallikarjuna, Basawaraj Padmashali, C. Sandeep, 2014).

Antimicrobial and Antifungal Activities

Azole-containing piperazine derivatives have been synthesized and shown to possess moderate to significant antibacterial and antifungal activities, suggesting that modifications to the piperazine structure can result in compounds with potential clinical applications (Lin-Ling Gan, Bo Fang, Cheng‐He Zhou, 2010).